(R)-Propionyl Carnitine-d3 Chloride
(R)-Propionyl Carnitine-d3 Chloride
Propionyl-L-carnitine-d3 is intended for use as an internal standard for the quantification of propionyl-L-carnitine by GC- or LC-MS. Propionyl-L-carnitine is a naturally occurring carnitine derivative formed by carnitine acetyltransferase during β-oxidation of uneven chain fatty acids. Propionyl-L-carnitine increases the basal release of prostaglandin E2 (PGE2;) and 6-keto Prostaglandin F1α in carrageenan-stimulated isolated rat peritoneal cells contaminated with neutrophils and increases the basal release of thromboxane B2 (TXB2;) in non-contaminated cells. It reduces the production of reactive oxygen species (ROS) and decreases the expression of NADPH oxidase 2 (NOX2), NOX4, and ICAM-1 in human umbilical vein endothelial cells (HUVECs). It also increases the rate of revascularization and the hind limb vascular area in a rabbit model of hind limb ischemia when administered at a dose of 10 mg per animal. Propionyl-L-carnitine reduces mitochondrial dysfunction induced by ischemia, preventing mitochondrial calcium overload, and depletion of ATP tissue stores in a rabbit model of ischemia.
(R)-Propionyl Carnitine-d3 Chloride is labelled L-Propionyl carnitine which has been shown to improve the heart's mechanical recovery and other metabolic parameters after ischemia-reperfusion.
(R)-Propionyl Carnitine-d3 Chloride is labelled L-Propionyl carnitine which has been shown to improve the heart's mechanical recovery and other metabolic parameters after ischemia-reperfusion.
Brand Name:
Vulcanchem
CAS No.:
1334532-19-2
VCID:
VC0144709
InChI:
InChI=1S/C10H19NO4.ClH/c1-5-10(14)15-8(6-9(12)13)7-11(2,3)4;/h8H,5-7H2,1-4H3;1H/t8-;/m1./s1/i2D3;
SMILES:
CCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Molecular Formula:
C10H20ClNO4
Molecular Weight:
256.74 g/mol
(R)-Propionyl Carnitine-d3 Chloride
CAS No.: 1334532-19-2
Cat. No.: VC0144709
Molecular Formula: C10H20ClNO4
Molecular Weight: 256.74 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propionyl-L-carnitine-d3 is intended for use as an internal standard for the quantification of propionyl-L-carnitine by GC- or LC-MS. Propionyl-L-carnitine is a naturally occurring carnitine derivative formed by carnitine acetyltransferase during β-oxidation of uneven chain fatty acids. Propionyl-L-carnitine increases the basal release of prostaglandin E2 (PGE2;) and 6-keto Prostaglandin F1α in carrageenan-stimulated isolated rat peritoneal cells contaminated with neutrophils and increases the basal release of thromboxane B2 (TXB2;) in non-contaminated cells. It reduces the production of reactive oxygen species (ROS) and decreases the expression of NADPH oxidase 2 (NOX2), NOX4, and ICAM-1 in human umbilical vein endothelial cells (HUVECs). It also increases the rate of revascularization and the hind limb vascular area in a rabbit model of hind limb ischemia when administered at a dose of 10 mg per animal. Propionyl-L-carnitine reduces mitochondrial dysfunction induced by ischemia, preventing mitochondrial calcium overload, and depletion of ATP tissue stores in a rabbit model of ischemia. (R)-Propionyl Carnitine-d3 Chloride is labelled L-Propionyl carnitine which has been shown to improve the heart's mechanical recovery and other metabolic parameters after ischemia-reperfusion. |
|---|---|
| CAS No. | 1334532-19-2 |
| Molecular Formula | C10H20ClNO4 |
| Molecular Weight | 256.74 g/mol |
| IUPAC Name | [(2R)-3-carboxy-2-propanoyloxypropyl]-dimethyl-(trideuteriomethyl)azanium;chloride |
| Standard InChI | InChI=1S/C10H19NO4.ClH/c1-5-10(14)15-8(6-9(12)13)7-11(2,3)4;/h8H,5-7H2,1-4H3;1H/t8-;/m1./s1/i2D3; |
| Standard InChI Key | KTFMPDDJYRFWQE-WVKKGGDISA-N |
| Isomeric SMILES | [2H]C([2H])([2H])[N+](C)(C)C[C@@H](CC(=O)O)OC(=O)CC.[Cl-] |
| SMILES | CCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Canonical SMILES | CCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
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